![molecular formula C16H11ClN4O3 B2702264 N-(3-chlorophenyl)-2-(isonicotinamido)oxazole-4-carboxamide CAS No. 1797736-21-0](/img/structure/B2702264.png)
N-(3-chlorophenyl)-2-(isonicotinamido)oxazole-4-carboxamide
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Description
N-(3-chlorophenyl)-2-(isonicotinamido)oxazole-4-carboxamide is a useful research compound. Its molecular formula is C16H11ClN4O3 and its molecular weight is 342.74. The purity is usually 95%.
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Scientific Research Applications
Antitumor Applications
The synthesis and chemical study of related oxazole compounds have shown promise in antitumor activity. For instance, similar oxazole derivatives have been explored for their broad-spectrum antitumor properties, suggesting that such compounds may act as prodrugs that, upon decomposition, form active agents against various types of leukemia (Stevens et al., 1984).
Synthesis of Macrolides
Oxazoles have been used as precursors in the synthesis of macrolides, highlighting their role in the construction of complex molecules. The ability of oxazoles to undergo photooxygenation and form activated carboxylates is particularly useful in synthesizing compounds like recifeiolide and curvularin, which have various biological activities (Wasserman et al., 1981).
Inhibition of Monoamine Oxidase B
Certain indazole and indole carboxamide derivatives, structurally similar to the oxazole compound , have been identified as potent, selective, and reversible inhibitors of monoamine oxidase B (MAO-B). These findings indicate potential therapeutic applications in treating neurological disorders (Tzvetkov et al., 2014).
Catalytic Applications
Research on oxazole derivatives has also extended to catalysis, where such compounds have been used in gold-catalyzed synthesis processes. The ability to moderate the reactivity of gold carbenes through oxazole intermediates has opened new pathways in the development of novel synthetic methods (Luo et al., 2012).
Antimicrobial Properties
Additionally, certain oxazole-containing compounds have shown promising antimicrobial properties, further underscoring the versatility and potential of these molecules in developing new therapeutic agents (Desai et al., 2011).
Properties
IUPAC Name |
N-(3-chlorophenyl)-2-(pyridine-4-carbonylamino)-1,3-oxazole-4-carboxamide |
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InChI |
InChI=1S/C16H11ClN4O3/c17-11-2-1-3-12(8-11)19-15(23)13-9-24-16(20-13)21-14(22)10-4-6-18-7-5-10/h1-9H,(H,19,23)(H,20,21,22) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTSPJEFOLIAQMD-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)NC(=O)C2=COC(=N2)NC(=O)C3=CC=NC=C3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11ClN4O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.73 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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